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Compound of Interest

Compound Name: m-Tolyl isocyanate

Cat. No.: B147536

An In-depth Technical Guide to the Physical Properties of 3-Methylphenyl Isocyanate

Introduction

3-Methylphenyl isocyanate, also known as m-tolyl isocyanate or m-toluyl isocyanate, is an
aromatic organic compound belonging to the isocyanate family. Its chemical structure consists
of a benzene ring substituted with a methyl group and a highly reactive isocyanate functional
group (-N=C=0) at positions 3 and 1, respectively. This reactivity makes it a valuable
intermediate in the synthesis of a wide range of materials, most notably polyurethanes, as well
as pharmaceuticals and pesticides. Understanding its physical properties is critical for its safe
handling, storage, and effective use in various chemical processes. This guide provides a
detailed overview of these properties, experimental methodologies for their determination, and
key reactivity pathways.

Physical and Chemical Properties

The core physical and chemical characteristics of 3-methylphenyl isocyanate are summarized
below. These values are essential for modeling its behavior in chemical reactions, ensuring
proper storage conditions, and implementing safety protocols.
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Property Value Reference
CAS Number 621-29-4 [1]
Molecular Formula CsH7NO (or CH3CeHaNCO) [1][2]
Molecular Weight 133.15 g/mol [11[2]
Appearance Liquid

Density 1.033 g/mL at 25 °C [1]
Boiling Point 75-76 °C at 12 mmHg [1]
Refractive Index (n20/D) 1.5305 [1]
Flash Point 65 °C (149 °F) [1]
Solubility Reacts with water.[3][4]

Storage Temperature 2-8°C

Reactivity and Stability

The isocyanate (-NCO) group is highly electrophilic, making 3-methylphenyl isocyanate
reactive toward a wide range of nucleophiles, particularly compounds containing active
hydrogen atoms like alcohols, amines, and water.[3][4]

» Reaction with Water: It reacts with water or moisture to form an unstable carbamic acid
intermediate, which then decomposes to produce 3-methylaniline and carbon dioxide gas.[3]
[4] This reaction can be vigorous and generate significant heat and pressure, which is a
critical safety consideration for storage and handling.[3]

o Reaction with Alcohols: The reaction with alcohols is fundamental to the production of
polyurethanes, forming a stable urethane linkage.

o Polymerization: Isocyanates can self-polymerize, especially in the presence of catalysts or at
elevated temperatures.[3][5] This can be an exothermic and potentially hazardous reaction.

Due to its reactivity with water, it must be stored under dry, inert conditions to maintain its purity
and prevent hazardous pressure buildup in sealed containers.[6]
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General reactivity pathway of 3-methylphenyl isocyanate.

Experimental Protocols for Property Determination

The determination of the physical properties of liquid reagents like 3-methylphenyl isocyanate
follows well-established laboratory procedures.

1. Boiling Point Determination (Reduced Pressure)

Given that isocyanates can be heat-sensitive, determining the boiling point under reduced
pressure (vacuum distillation) is standard practice to prevent thermal decomposition.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid
equals the pressure of the system. By reducing the system pressure, the boiling point is

lowered.
Methodology:
o A small quantity of the liquid is placed in a distillation flask with boiling chips.

o The flask is connected to a distillation head, condenser, and receiving flask. A vacuum
pump is attached to the system via a manometer to monitor the pressure.
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o The system is evacuated to the desired pressure (e.g., 12 mmHg).

o The flask is gently heated.

o The temperature is recorded when the liquid boils steadily and condensate drips into the
receiver at a constant rate. This temperature is the boiling point at that specific pressure.

Assemble vacuum
distillation apparatus

l

Add sample and
boiling chips to flask

l

Evacuate system to
desired pressure (e.g., 12 mmHg)

l

Gently heat the sample

l

Observe for steady boiling
and condensation

l

Record stable temperature
from thermometer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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